Allyl 5-cyano-2-methyl-6-((2-oxo-2-(p-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate

• IUPAC Name: prop-2-enyl 5-cyano-2-methyl-6-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-4-(4-methylphenyl)-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C27H27N3O3S/c1-5-14-33-27(32)24-19(4)29-26(22(15-28)25(24)20-10-6-17(2)7-11-20)34-16-23(31)30-21-12-8-18(3)9-13-21/h5-13,25,29H,1,14,16H2,2-4H3,(H,30,31)
• InChI Key: JPCISTLFINPRGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(NC(=C2C(=O)OCC=C)C)SCC(=O)NC3=CC=C(C=C3)C)C#N
• Molecular Formula: C27H27N3O3S
• Molecular Weight: 473.6 g/mol

Description

Allyl 5-cyano-2-methyl-6-((2-oxo-2-(p-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C27H27N3O3S and its molecular weight is 473.59. The purity is usually 95%.
BenchChem offers high-quality Allyl 5-cyano-2-methyl-6-((2-oxo-2-(p-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Allyl 5-cyano-2-methyl-6-((2-oxo-2-(p-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Allyl 5-cyano-2-methyl-6-((2-oxo-2-(p-tolylamino)ethyl)thio)-4-(p-tolyl)-1,4-dihydropyridine-3-carboxylate is involved in various synthetic processes. Kumar and Mashelker (2006) describe the preparation of ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylates, which shares a similar synthetic route and chemical structure with the compound . The study highlights its potential in synthesizing compounds with antihypertensive activity (Kumar & Mashelker, 2006).

Structural and Physical Analysis

Heyde, Buergi, and Shklover (1991) discuss the structural properties of isomeric dihydropyridine derivatives, which are relevant to understanding the physical and chemical characteristics of the compound. Their research provides insights into the behavior of such compounds under different conditions, like heating, which can influence their structural transformation (Heyde, Buergi, & Shklover, 1991).